4-allyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazole-3-thiol
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Description
4-allyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H12BrN3OS and its molecular weight is 326.21. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis of Novel Schiff Bases 4-Allyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazole-3-thiol and its derivatives are synthesized under facile conditions, leading to the creation of Schiff base derivatives. These compounds are characterized through elemental analyses, IR spectroscopy, 1H NMR, and 13C NMR spectroscopy, indicating a well-defined synthesis process and the presence of cis/trans conformers of E isomer in DMSO solution of the compounds (Mobinikhaledi et al., 2010).
Antimicrobial Activities
Evaluation of Antimicrobial Properties The antimicrobial activities of various 1,2,4-triazole derivatives, including 4-phenyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, have been studied. The derivatives displayed good to moderate antimicrobial activities, showcasing the potential use of these compounds in antimicrobial applications (Bayrak et al., 2009).
Corrosion Inhibition
Inhibition of Mild Steel Corrosion Studies have shown that 4-allyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol inhibits the corrosion of mild steel in acidic solutions. The inhibition efficiency increases with the concentration of the inhibitor, and the adsorption of the compound on the mild steel surface forms protective films, suggesting its application in corrosion protection (Orhan et al., 2012).
Anticancer Activities
Synthesis and Evaluation Against Breast Cancer Cells Eugenol derivatives of this compound have been synthesized and screened for their anticancer activity against breast cancer cells. Compound 9, a eugenol 1,2,3-triazole derivative, exhibited significant cytotoxicity and was found to be more potent than eugenol, showing promise as a potential anticancer agent (Alam, 2022).
DNA Methylation Inhibition
Synthesis and Evaluation as DNA Methylation Inhibitors Several derivatives of this compound have been synthesized and studied for their effects on cancer DNA methylation. These compounds present potential as DNA methylation inhibitors, offering a pathway for cancer treatment and further understanding of the role of DNA methylation in cancer progression (Hakobyan et al., 2017).
Properties
IUPAC Name |
3-[(4-bromophenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3OS/c1-2-7-16-11(14-15-12(16)18)8-17-10-5-3-9(13)4-6-10/h2-6H,1,7-8H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBGQDDPNLHZYMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)COC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.